3-[(Z)-(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-furylmethyl)amino]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• CAS No.: 381169-80-8
• Molecular Formula: C21H18N4O3S2
• Molecular Weight: 438.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(furan-2-ylmethylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H18N4O3S2/c1-3-8-24-20(27)16(30-21(24)29)10-15-18(22-11-14-5-4-9-28-14)23-17-7-6-13(2)12-25(17)19(15)26/h3-7,9-10,12,22H,1,8,11H2,2H3/b16-10-
• InChI Key: WILJQVMHIMLHOE-YBEGLDIGSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC=C)NCC4=CC=CO4)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC=C)NCC4=CC=CO4)C=C1

Description

This compound is a heterocyclic derivative featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. Key structural elements include:

• Pyridopyrimidinone scaffold: A bicyclic system with a methyl group at position 7 and a (2-furylmethyl)amino substituent at position 2.
• Thiazolidinone ring: Substituted with an allyl group at position 3 and a thioxo group at position 2, connected via a Z-configured methylidene bridge to the pyridopyrimidinone core .

Biological Activity

The compound 3-[(Z)-(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-furylmethyl)amino]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a thiazolidinone derivative with potential biological activities. Thiazolidinones have garnered attention due to their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. This article reviews the biological activity of this specific compound based on available literature and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{27}H_{27}N_{5}O_{2}S_{2}$, with a molecular weight of 517.7 g/mol. The structure features a thiazolidinone core, which is known for its bioactive properties.

Key Structural Features

Feature	Description
Molecular Weight	517.7 g/mol
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	7
Rotatable Bond Count	6

Antimicrobial Activity

Thiazolidinone derivatives have been widely studied for their antimicrobial properties. Research indicates that compounds with a thiazolidinone core exhibit significant activity against various bacterial strains, including resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococcus).

A study reported that certain thiazolidinone derivatives demonstrated biofilm inhibition against Pseudomonas aeruginosa with a percentage reduction exceeding 50% at concentrations equal to their minimum inhibitory concentration (MIC) . This suggests that the compound may possess antibiofilm activity, which is crucial in combating persistent infections.

Anticancer Activity

The anticancer potential of thiazolidinones has also been documented. Research shows that these compounds can induce apoptosis in cancer cells and inhibit tumor growth. For example, derivatives similar to the compound have shown promising results in inhibiting cell proliferation in various cancer cell lines .

The biological activity of thiazolidinones is often attributed to their ability to interact with specific biological targets:

• Inhibition of Enzymes : Many thiazolidinones inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell metabolism.
• Biofilm Disruption : The ability to disrupt biofilm formation enhances their efficacy against biofilm-associated infections.
• Apoptosis Induction : In cancer cells, these compounds can trigger apoptotic pathways leading to cell death.

Case Studies and Research Findings

Several studies have explored the biological activities of thiazolidinone derivatives:

• Antibacterial Efficacy : A study evaluated the antibacterial activity of various thiazolidinone derivatives against Staphylococcus epidermidis, showing moderate activity with MIC values above 200 µM .
• Antitumor Activity : Research on related compounds found significant anticancer activity against breast cancer cell lines, with IC50 values indicating effective cytotoxicity .
• Biofilm Inhibition : Specific derivatives were tested for their ability to inhibit biofilm formation in Klebsiella pneumoniae and Escherichia coli, demonstrating BIC values that suggest strong antibiofilm properties .

Scientific Research Applications

Pharmacological Properties

This compound has been investigated for its diverse biological activities, which include:

1. Antimicrobial Activity

• The compound has shown moderate antimicrobial effects against various pathogens. Studies indicate that modifications in the thiazolidine and pyrimidine structures can enhance the antimicrobial potency of related derivatives .

2. Anti-inflammatory Effects

• Research suggests that derivatives of thiazolo[3,2-a]pyrimidines exhibit anti-inflammatory properties. The structural modifications in compounds similar to the target molecule may influence their efficacy in reducing inflammation .

3. Antitumor Activity

• The compound's structure allows for interactions with cellular targets involved in cancer progression. Studies have indicated that thiazolidine derivatives can inhibit tumor growth in vitro, suggesting potential applications in cancer therapy .

Case Studies

Several studies have documented the biological activities of compounds related to 3-[(Z)-(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-furylmethyl)amino]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one:

Study	Focus	Findings
Balkan et al., 1992	Synthesis and characterization	Developed thiazolo[3,2-a]pyrimidines with moderate antimicrobial activity .
Sherif et al., 1993	Biological evaluation	Reported anti-inflammatory effects in similar thiazolidine derivatives .
Recent studies (2020)	Antitumor potential	Investigated the effects of pyrimidine derivatives on tumor cell lines, demonstrating significant inhibition of growth .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The compound belongs to a broader class of pyridopyrimidinone-thiazolidinone hybrids. Below is a detailed comparison with structurally related derivatives:

Table 1: Structural Variations and Implications

Compound Name / ID	Substituents (Position)	Key Structural Differences	Potential Functional Impact	References
Target Compound	2-(2-Furylmethyl)amino; 3-(Z-allyl-thiazolidinone)	Reference standard for comparison.	Balanced lipophilicity; furyl may enhance aromatic interactions.
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(4-methoxybenzyl)amino]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	2-(4-Methoxybenzyl)amino	Methoxybenzyl replaces furylmethyl.	Increased lipophilicity and steric bulk; methoxy group may improve metabolic stability.
2-[(2-Furylmethyl)amino]-3-{(Z)-[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	3-(2-Furylmethyl) on thiazolidinone	Furylmethyl replaces allyl on thiazolidinone.	Enhanced π-π stacking; potential for improved binding in hydrophobic pockets.
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	2-Ethylamino	Smaller ethyl group replaces furylmethyl.	Reduced steric hindrance; possible higher solubility but lower target affinity.
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethyl-1-piperazinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	2-(4-Ethylpiperazinyl)	Piperazinyl introduces basicity.	Improved pharmacokinetics (e.g., blood-brain barrier penetration).

Key Research Findings and Limitations

• Structural Stability : The Z-configuration of the methylidene bridge is critical for maintaining planar geometry, as confirmed by crystallographic studies using software like SHELXL .
• Limitations: No direct biological data (e.g., IC₅₀ values) are available for the target compound in the provided evidence. Predictions are based on analogs, such as piperazinyl derivatives showing enhanced CNS activity and methoxybenzyl analogs exhibiting improved metabolic stability .